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Compound of Interest

Compound Name: H-D-Ala-phe-OH

Cat. No.: B112445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
H-D-Ala-Phe-OH, with the CAS number 3061-95-8, is a dipeptide composed of D-alanine and

L-phenylalanine. This technical guide provides a comprehensive overview of its chemical

properties, potential synthesis methods, and plausible biological activities, with a focus on its

potential relevance in cancer research. Dipeptides are of significant interest in drug

development due to their ability to mimic natural peptides, potentially offering improved stability

and bioavailability. While research on H-D-Ala-Phe-OH is ongoing, this document collates the

available information to serve as a valuable resource for researchers in the field.

Physicochemical Properties
A summary of the key physicochemical properties of H-D-Ala-Phe-OH is presented in the table

below. This data is essential for its handling, formulation, and experimental use.
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Property Value Reference

CAS Number 3061-95-8 [1][2]

Molecular Formula C₁₂H₁₆N₂O₃ [1][2]

Molecular Weight 236.27 g/mol [1][2]

Purity ≥98% (TLC) [3]

Optical Rotation
[α]²⁰_D = +4.5 ± 2º (c=1 in 1N

HCl)
[3]

Appearance White to off-white powder [4]

Solubility Soluble in DMSO [2]

Storage Conditions

Store at 0-8°C. For long-term

storage of stock solutions,

-20°C (up to 1 month) or -80°C

(up to 6 months) is

recommended.

[2][3]

Experimental Protocols
General Solid-Phase Peptide Synthesis (SPPS) of H-D-
Ala-Phe-OH
Solid-phase peptide synthesis is a standard method for the chemical synthesis of peptides. The

following is a generalized protocol based on the Fmoc (9-fluorenylmethyloxycarbonyl)

protection strategy that can be adapted for the synthesis of H-D-Ala-Phe-OH.

Materials:

Fmoc-L-Phe-Wang resin

Fmoc-D-Ala-OH

Deprotection solution: 20% piperidine in dimethylformamide (DMF)
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Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate)

Base: N,N-Diisopropylethylamine (DIPEA)

Washing solvent: DMF, Dichloromethane (DCM)

Cleavage cocktail: Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / Water (e.g.,

95:2.5:2.5 v/v/v)

Precipitation solvent: Cold diethyl ether

Procedure:

Resin Swelling: Swell the Fmoc-L-Phe-Wang resin in DMF in a reaction vessel for 30

minutes.

Fmoc Deprotection: Remove the Fmoc protecting group from the L-phenylalanine on the

resin by treating it with the deprotection solution for 20 minutes. Wash the resin thoroughly

with DMF.

Amino Acid Coupling:

Pre-activate Fmoc-D-Ala-OH by dissolving it with HBTU and DIPEA in DMF for a few

minutes.

Add the activated Fmoc-D-Ala-OH solution to the resin.

Allow the coupling reaction to proceed for 1-2 hours at room temperature.

Wash the resin with DMF and DCM.

Final Fmoc Deprotection: Remove the Fmoc group from the newly added D-alanine using

the deprotection solution as described in step 2. Wash the resin extensively with DMF and

DCM and dry under vacuum.

Cleavage and Deprotection: Treat the dried resin with the cleavage cocktail for 2-3 hours to

cleave the dipeptide from the resin and remove any remaining side-chain protecting groups.
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Precipitation and Purification:

Filter the resin and collect the filtrate containing the cleaved peptide.

Precipitate the peptide by adding the filtrate to cold diethyl ether.

Centrifuge to pellet the crude peptide, wash with cold ether, and dry.

The crude H-D-Ala-Phe-OH can be purified by reversed-phase high-performance liquid

chromatography (RP-HPLC).
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General Workflow for Solid-Phase Peptide Synthesis

Peptide Synthesis Cycle

Cleavage and Purification

Start with Fmoc-L-Phe-Wang Resin

Swell Resin in DMF

Fmoc Deprotection
(20% Piperidine/DMF)

Wash with DMF

Couple Fmoc-D-Ala-OH
(HBTU/DIPEA)

Wash with DMF/DCM

Final Fmoc Deprotection

Wash and Dry Resin

Cleavage from Resin
(TFA Cocktail)

Precipitate in Cold Ether

Purify by RP-HPLC

Pure H-D-Ala-Phe-OH
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Proposed Signaling Pathway for H-D-Ala-Phe-OH in Cancer Cells

Cancer Cell

Cellular Effects

H-D-Ala-Phe-OH

NM23H1
(Metastasis Suppressor)

 Induces

p53
(Tumor Suppressor)

 Upregulates/
Stabilizes

Decreased Cell Migration Decreased Cell Invasion Increased Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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